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Compound of Interest |
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Cat. No.: B10823535
Get Quote

Abstract & Biological Context

Cyclic di-uridine monophosphate (c-di-UMP) is a pyrimidine-containing cyclic dinucleotide
(CDN) distinct from the ubiquitous purine-based second messengers like c-di-GMP and c-di-
AMP.[1] Primarily utilized as a negative control in STING pathway studies or as a specific
ligand in bacterial signaling research (e.g., Pseudomonas species), its accurate preparation is
critical for reproducible bioassays.[1]

This guide provides a rigorous, self-validating protocol for solubilizing c-di-UMP sodium salt.
Unlike simple gravimetric preparation, this protocol integrates spectrophotometric verification to
account for the hygroscopic nature of lyophilized nucleotide salts, ensuring the precise molarity
required for kinetic studies and cellular assays.

Physicochemical Properties & Materials

Before initiating the protocol, verify the compound specifications. The sodium salt form is
significantly more water-soluble than the free acid but requires careful handling to prevent
hydrolysis and accurate quantification.

Table 1: Key Chemical Data
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Specification

Notes

Compound Name

Cyclic di-UMP (Sodium Salt)

Synonyms: c-di-UMP, c-UpUp

Formula C18H20N4016P2[1][2][3] - 2Na Disodium salt form

Note: Always check specific
] batch CoA for exact MW

Molecular Weight ~656.3 g/mol ) )
including
hydration/counterions.

N Highly soluble in pH 7.0 water.
Solubility Water (= 5 mM)

[1]

Absorbance Max (Amax)

262 nm

Primary QC wavelength.[1]

Extinction Coeff.[4][5][6][7][8]
(®)

18,000 L[1][5]-mol~t-cm~1

At 262 nm in water (pH 7).[1]
[41[5]

Required Materials

acidic water.

Microcentrifuge.

Solvent: Nuclease-free water (molecular biology grade, pH 7.0 = 0.2).[1] Avoid unbuffered

Filtration: 0.22 um PES (Polyethersulfone) or PVDF syringe filters (Low protein binding).[1]
Vessels: LoBind® microcentrifuge tubes (to minimize sample loss).

Equipment: UV-Vis Spectrophotometer (NanoDrop or Cuvette-based), Vortex mixer,

Pre-Solubilization Strategy (The "Why")

Expert Insight: Relying solely on the weight of the lyophilized powder is the most common

source of error in nucleotide research. Lyophilized salts are hygroscopic and often contain

variable amounts of residual hydration water and excess sodium salts from the manufacturing

process.

e The Error: A"1 mg" vial may contain only 800 pg of active nucleotide.
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e The Solution: Dissolve the entire contents to a target concentration, then adjust based on UV
quantification (Beer-Lambert Law).[1] This makes the protocol self-validating.

Step-by-Step Dissolution Protocol
Phase A: Initial Reconstitution[1]

» Centrifugation: Before opening, spin the vial at 10,000 x g for 2 minutes.

o Reason: Lyophilized powder is electrostatic and often adheres to the cap. Opening without
spinning results in significant material loss.

e Solvent Addition: Add Nuclease-free water to the vial to achieve a target theoretical
concentration of 1 mM.

o Calculation: For 1 mg of c-di-UMP (MW ~656.3), add 1.52 mL of water.[1]

o Tip: If the vial contains a very small amount (e.g., 100 pg), reduce volume to maintain at
least 0.5 mg/mL to ensure accuracy during UV measurement.[1]

e Solubilization: Vortex moderately for 30 seconds. Pulse spin. Repeat if necessary.

o Observation: The solution should be clear and colorless. If particulates persist, warm
slightly to 37°C for 2 minutes (rarely needed for sodium salt).[1]

Phase B: Quality Control & Quantification (Crucial Step)

Do not assume the concentration is 1 mM.[1] You must measure it.

o Blanking: Blank the spectrophotometer with the same Nuclease-free water used for
dissolution.

o Measurement: Measure Absorbance at 262 nm (Aze2).

o Dilution:[2][6] If using a standard cuvette (1 cm path), dilute 1:20 or 1:50 to get the reading
into the linear range (0.1 - 1.0 OD).[1] NanoDrop usually requires no dilution.

e Calculation: Use the Beer-Lambert Law:
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[1][]

o

: Concentration (Molar)[1][9]

o

: Absorbance at 262 nm[4][5]

o

© 18,000 L[5]-mol-t-cm~[1][2][4][5][71[8]

o

: Path length (1 cm)

Phase C: Sterilization & Storage[1][3]

« Filtration: Pass the solution through a 0.22 um PES syringe filter into a sterile LoBind tube.
o Warning:Do not autoclave. Cyclic dinucleotides can degrade under high heat/pressure.
» Aliquoting: Dispense into single-use aliquots (e.g., 50 pL) to avoid freeze-thaw cycles.

» Storage: Store at -20°C (stable for >1 year) or -80°C (indefinite).

Workflow Visualization

The following diagram outlines the logical flow of the protocol, emphasizing the "Check &

Adjust" loop that ensures scientific integrity.
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Caption: Logical workflow for c-di-UMP dissolution. Yellow nodes indicate critical QC

checkpoints to prevent experimental error.

Troubleshooting & Optimization

Table 2: Common Issues and Solutions

Issue Probable Cause Corrective Action
Ensure water is pH 7.[1]0. If
Cloudy Solution Saturation or Impurities concentration is >10 mM,

dilute to 1 mM. Warm to 37°C.

Low Aze2 Reading

Material loss in cap or

hydration

Re-centrifuge original vial. Rely
on the measured
concentration, not the weight,

for downstream assays.

Az60 VS Aze2

Incorrect Wavelength

c-di-UMP peaks at 262 nm.[1]
Measuring at 260 nm
introduces a minor error
(<5%), but 262 nm is precise.

[1]

Degradation

Hydrolysis

Avoid acidic pH (< 5.0).[1]
Always use nuclease-free

water.[1]

References

» Biolog Life Science Institute.Cyclic di-UMP (sodium salt) Technical Datasheet (Cat.[1] No.
C 256).[1][5] Retrieved from [Link] (Verified source for € = 18,000 at 262 nm).[1]

 InvivoGen.Cyclic dinucleotide handling and solubility guidelines. Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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